3-{[(3,4-Dichlorophenyl)carbamoyl]amino}benzoic acid

• IUPAC Name: 3-[(3,4-dichlorophenyl)carbamoylamino]benzoic acid
• InChI: InChI=1S/C14H10Cl2N2O3/c15-11-5-4-10(7-12(11)16)18-14(21)17-9-3-1-2-8(6-9)13(19)20/h1-7H,(H,19,20)(H2,17,18,21)
• InChI Key: RAPJIPXYCVHSNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2N2O3
• Molecular Weight: 325.1 g/mol
• CAS RN: 196617-13-7

Description

“3-{[(3,4-Dichlorophenyl)carbamoyl]amino}benzoic acid” is a chemical compound. It has a molecular formula of C14H10Cl2N2O3. It is offered by several suppliers, including Benchchem.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 14 carbon atoms, 10 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 3 oxygen atoms. The molecular weight is 325.15.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Optimization : This compound has been synthesized as part of a study aiming to obtain derivatives with a specific nucleus. A novel methodology reported the synthesis of 4-[(3-amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic acid, a known precursor, by optimizing reaction conditions (Rodríguez, Quiroga-Suavita & Dotor Robayo, 2022).

• Crystal Structure Analysis : The crystal structure of a related compound, 2-(2,6-dichlorophenylcarbamoyl)benzoic acid, was determined to understand its molecular arrangement. This study revealed details about hydrogen-bonded cyclic dimers and the spatial orientation of molecular groups (Kennard, Smith & Katekar, 1982).

Applications in Analytical Techniques

• Enantioseparation in Capillary Electrophoresis : A non-aqueous capillary electrophoretic method utilized derivatives of this compound for the enantioseparation of N-protected amino acids. The compound's derivatives served as chiral selectors in this analytical technique (Piett, Lindner & Crommen, 2000).

Chemical Properties and Interactions

• Chemical Interactions and Hydrogen Bonding : Investigations into the molecular interactions of related compounds, such as 2-amino-5-chloropyridine with benzoic acid, have revealed insights into hydrogen bonding and crystal formation. This research can provide a deeper understanding of the chemical behavior of similar compounds (Hemamalini & Fun, 2010).

Synthesis of Derivatives and Potential Applications

• Derivative Synthesis for Potential Applications : Research into the synthesis of derivatives, such as carbon-11-labeled CK1 inhibitors, which involve related compounds, highlights the potential for developing new radiotracers for medical imaging, particularly in Alzheimer's disease (Gao, Wang & Zheng, 2018).